Cas no 2308480-35-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4,4-difluorobutanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4,4-difluorobutanoic acid
• CAS No: 2308480-35-3
• MF: C₂₆H₃₀F₂N₂O₅
• MW: 488.523614406586
• CID: 5945393
• PubChem ID: 165559435
• Update Time: 2025-11-01

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4,4-difluorobutanoic acid
• EN300-1476073
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-4,4-difluorobutanoic acid
• 2308480-35-3

• Inchi： 1S/C26H30F2N2O5/c1-2-3-8-16(13-24(31)30-22(25(32)33)14-23(27)28)29-26(34)35-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-23H,2-3,8,13-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t16-,22?/m0/s1
• InChI Key： TYIJANJWWGIPJL-CISYCMJJSA-N
• SMILES： FC(CC(C(=O)O)NC(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 488.21227839g/mol
• Monoisotopic Mass: 488.21227839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4,4-difluorobutanoic acid

Compound CAS No 2308480-35-3: A Comprehensive Overview

The compound with CAS No 2308480-35-3, also known as 2-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4,4-difluorobutanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and functional groups.

The molecular structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during the synthesis of peptides and other bioactive molecules. This feature makes the compound highly valuable in the development of novel therapeutic agents and biotechnological tools.

Recent studies have highlighted the importance of fluorinated compounds in drug design, particularly due to their enhanced stability and bioavailability. The presence of two fluorine atoms in the butanoic acid moiety of this compound suggests potential applications in fluorinated drug delivery systems. Researchers have explored the use of such compounds in targeted drug delivery, where fluorination can improve pharmacokinetic properties and reduce toxicity.

In addition to its pharmacological applications, this compound has shown promise in materials science. The heptanamido group and the Fmoc moiety provide opportunities for designing advanced polymers and surfactants with tailored properties. For instance, the compound could serve as a building block for creating amphiphilic polymers that are essential in nanotechnology and biomedical engineering.

From a synthetic perspective, the compound's chiral center at position (3S) introduces stereochemical complexity, which is critical for enantioselective synthesis. This stereochemistry can be exploited to develop enantiomerically pure compounds, which are often required in pharmaceuticals to ensure efficacy and minimize adverse effects.

Recent advancements in analytical techniques have enabled precise characterization of such complex molecules. Techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods are essential for ensuring the reliability of experimental results in both academic research and industrial applications.

In conclusion, CAS No 2308480-35-3 represents a versatile molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and stereochemistry positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials, this compound is poised to play a pivotal role in advancing scientific innovation.